Cas no 42599-17-7 (trans-1-Iodo-1-octene)

• Product Name: trans-1-Iodo-1-octene
• CAS No: 42599-17-7
• MF: C₈H₁₅I
• MW: 238.109174966812
• CID: 876783
• PubChem ID: 329761393
• Update Time: 2025-06-08

trans-1-Iodo-1-octene Chemical and Physical Properties

Names and Identifiers

• trans-1-Iodo-1-octene
• (1E)-1-Iodo-1-octene
• (E)-1-iodooct-1-ene
• MFCD12406808
• trans-1-Iodo-1-octene, >=95.0% (GC)
• (e)-iodo-1-octene
• SCHEMBL1615635
• DB-225761
• (E)-1-iodooctene
• 1(E)-Iodo-oct-1-ene
• AT25372
• SCHEMBL2694913
• 42599-17-7
• DTXSID901315057
• (E)-1-iodo-oct-1-ene

• MDL： MFCD12406808
• Inchi： 1S/C8H15I/c1-2-3-4-5-6-7-8-9/h7-8H,2-6H2,1H3/b8-7+
• InChI Key： SJZDDNSUIVLYIN-BQYQJAHWSA-N
• SMILES： I/C=C/CCCCCC

Computed Properties

• Exact Mass: 238.02145
• Monoisotopic Mass: 238.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 67
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.3204 (rough estimate)
• Boiling Point: 189.76°C (estimate)
• Refractive Index: n20/D 1.502
• PSA: 0
• LogP: 3.90550

trans-1-Iodo-1-octene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H411
• Warning Statement： P273
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-51/53
• Safety Instruction： 61
• Hazardous Material Identification：

Additional information on trans-1-Iodo-1-octene

Comprehensive Overview of trans-1-Iodo-1-octene (CAS No. 42599-17-7): Properties, Applications, and Industry Insights

trans-1-Iodo-1-octene (CAS No. 42599-17-7) is a halogenated organic compound widely recognized for its versatile applications in synthetic chemistry and material science. This unsaturated iodoalkene features a terminal iodine atom and a trans-configuration across the double bond, making it a valuable intermediate in cross-coupling reactions, polymer synthesis, and pharmaceutical research. Its molecular formula, C₈H₁₅I, and distinct structural properties have garnered attention in both academic and industrial settings.

Recent trends in green chemistry and sustainable synthesis have amplified interest in compounds like trans-1-Iodo-1-octene. Researchers are exploring its role in atom-efficient reactions, such as Heck coupling and Sonogashira reactions, which minimize waste and energy consumption. The compound’s compatibility with palladium-catalyzed processes aligns with the growing demand for eco-friendly catalytic systems. Additionally, its potential in bioactive molecule construction has been highlighted in studies targeting drug discovery and agrochemical development.

From a commercial perspective, trans-1-Iodo-1-octene is often sought after for its utility in producing liquid crystals and advanced polymers. Its ability to introduce iodine-functionalized chains into materials enhances thermal stability and optical properties, making it relevant for OLED technology and flexible electronics. Industry reports suggest a rising demand for such intermediates in Asia-Pacific markets, driven by expansions in electronic manufacturing and R&D investments.

Safety and handling of CAS No. 42599-17-7 require standard precautions for halogenated compounds, including the use of gloves and ventilation. While not classified as hazardous under most regulations, proper storage in amber glass under inert conditions is recommended to prevent degradation. Analytical techniques like GC-MS and NMR spectroscopy are typically employed to verify purity, which is critical for high-yield reactions.

Frequently asked questions about trans-1-Iodo-1-octene include its synthetic routes (e.g., from 1-octyne via hydroiodination) and stability under refrigeration. SEO data reveals user interest in "buy trans-1-Iodo-1-octene," "price comparison for CAS 42599-17-7," and "iodoalkene suppliers," reflecting its niche but growing market. Suppliers often highlight batch customization and technical support to cater to diverse research needs.

In summary, trans-1-Iodo-1-octene (CAS No. 42599-17-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its role in catalysis, material science, and life sciences underscores its multidisciplinary relevance, while evolving industry standards continue to shape its applications. Future research may further unlock its potential in renewable energy materials and nanotechnology.